2-Chloro-8-methyl-7,8-dihydropteridin-6(5H)-one
Overview
Description
2-Chloro-8-methyl-7,8-dihydropteridin-6(5H)-one, or 2-CMDO, is an important organic compound that has been studied for its potential applications in the field of scientific research. This compound has a variety of uses, including synthesis methods, scientific research applications, mechanisms of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions.
Scientific Research Applications
Hsp90 Inhibition
Hsp90: (Heat Shock Protein 90) is a chaperone protein involved in maintaining cellular homeostasis by assisting in the folding and stabilization of client proteins. Inhibiting Hsp90 can disrupt essential cellular processes, making it an attractive target for cancer therapy. 2-Chloro-8-methyl-7,8-dihydropteridin-6(5H)-one has been identified as a potent and selective Hsp90 inhibitor. It demonstrates nanomolar potency in both Her2 degradation (a key protein in breast cancer) and the growth inhibition of various human tumor cell lines .
Chemical Biology and Drug Design
Understanding the SAR (structure-activity relationship) of this compound is crucial. Researchers can modify its substituents to optimize potency, selectivity, and pharmacokinetic properties. Insights gained from such studies contribute to drug discovery efforts.
Mechanism of Action
Target of Action
The primary target of 2-Chloro-8-methyl-7,8-dihydropteridin-6(5H)-one is Hsp90 . Hsp90 is a heat shock protein that plays a crucial role in maintaining cellular homeostasis. It is involved in the folding, stability, and function of many client proteins, many of which are involved in essential cellular processes .
Mode of Action
2-Chloro-8-methyl-7,8-dihydropteridin-6(5H)-one interacts with Hsp90, inhibiting its function . This inhibition disrupts the proper folding and function of Hsp90 client proteins, leading to their degradation . The compound demonstrates nanomolar potency towards Hsp90-regulated Her2 degradation .
Biochemical Pathways
By inhibiting Hsp90, 2-Chloro-8-methyl-7,8-dihydropteridin-6(5H)-one affects multiple biochemical pathways. Hsp90 is involved in many cellular processes, including signal transduction, protein folding, and degradation. Therefore, its inhibition can have widespread effects on the cell .
Pharmacokinetics
Its potent and selective inhibition of hsp90 suggests that it may have favorable pharmacokinetic properties .
Result of Action
The inhibition of Hsp90 by 2-Chloro-8-methyl-7,8-dihydropteridin-6(5H)-one leads to the degradation of Hsp90 client proteins. This can result in the disruption of cellular processes and the growth of human tumor cell lines .
Action Environment
Like all biochemical reactions, its efficacy and stability are likely to be influenced by factors such as temperature, ph, and the presence of other molecules .
properties
IUPAC Name |
2-chloro-8-methyl-5,7-dihydropteridin-6-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7ClN4O/c1-12-3-5(13)10-4-2-9-7(8)11-6(4)12/h2H,3H2,1H3,(H,10,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CVRWNGLANPUNMW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CC(=O)NC2=CN=C(N=C21)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7ClN4O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.61 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-8-methyl-7,8-dihydropteridin-6(5H)-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-Bromospiro[benzo[D][1,3]oxazine-4,4'-piperidin]-2(1H)-one](/img/structure/B3038906.png)
![2-chloro-N-[3-(2-hydroxypropyl)-1,2,4-thiadiazol-5-yl]benzamide](/img/structure/B3038916.png)
![5-[(3-chlorophenyl)sulfonyl]-2-thioxo-2,3-dihydropyrimidin-4(1H)-one](/img/structure/B3038917.png)
![2-{[(4-Bromophenyl)methyl]sulfanyl}-5-(piperidin-1-ylmethyl)-1,4-dihydropyrimidin-4-one](/img/structure/B3038921.png)
![Diethyl {[2-(2-methylphenyl)hydrazinyl]methylidene}propanedioate](/img/structure/B3038925.png)
![Dimethyl 2,3-bis{[(4-methylphenyl)sulfonyl]oxy}butanedioate](/img/structure/B3038926.png)